Cas no 183388-64-9 (BDH succinate salt)

• Product Name: BDH succinate salt
• CAS No: 183388-64-9
• MF: C₅₀H₇₀N₄O₁₀
• MW: 887.111614704132
• MDL: MFCD11041076
• CID: 66230
• PubChem ID: 53486310
• Update Time: 2025-06-08

BDH succinate salt Chemical and Physical Properties

Names and Identifiers

• BDH succinate salt
• (2s,3s,5s)-5-tert-butyloxycarbonylamino-2-amino-3-hydroxy-1,6-diphenylhexane succinate
• Tert butyl (2S,4S,5S)-5-amino-4-hydroxy-1,6-diphenyl hexan-2-ylcarbamate(succinic acid salt)
• Tert butyl (2S,4S,5S)-5-amino-4-hydroxy-1,6-diphenyl hexan-2-ylcarbamate
• (2S,3S,5S)-2-amino-3-hydroxy-5-(tert-butyloxycarbonyl)amino-1,6-diphenyl hemi succinic acid
• (2S,3S,5S)-2-Amino-3-hydroxy-5-(tert-butoxy carbonyl)amino-1,6-diphenyl hemi succinic acid salt
• (2S,3S,5S)-5-tert-Butyloxycarbonylamino-2-amino -3-hydroxy -1,6-diphenylhexane 1
• (2S,3S,5S)-5-tert-Butyloxycarbonylamino-2-amino-3-hydroxy-1,6-diphenylhexne 1
• 2 succinate
• 2 succinate (BDH Succinate salt)
• BDH SUCCINIC ACID SALT
• (2S,3S,5S)-2-Amino-3-hydroxy-5-(tert-butyloxy carbonyl)amino-1,6-diphenylhexane succinate
• (2S,3S,5S)-2-aMino-3-hydroxy-5-(t-butyloxycarbonylaMino)-1,6-diphenylhexane heMi succinic acid salt
• (2s,3s,5s)-5-tert-butyloxycarbonylaMino-2-aMino-3-hydroxy-1,6-diphenylhexane succinate(BDH Succinate Salt)
• (2S,3S,5S)-2-aMino-3-hydroxy-5-(tert-butyloxycarbonyl)aMino-1,6-diphenyl heMi succinic acid salt (BDH succinic acid salt)
• AS-17469
• W07J0Z39C9
• tert-Butyl ((2S,4S,5S)-5-amino-4-hydroxy-1,6-diphenylhexan-2-yl)carbamate succinate(2:1)
• A-88820 hemisuccinate
• Bdh succinate
• 5-tert-Butyloxycarbonylamino-2-amino-3-hydroxy-1,6-diphenylhexane hemisuccinate, (2S,3S,5S)-
• Tert-Butyl ((2S,4S,5S)-5-Amino-4-hydroxy-1,6-diphenylhexan-2-yl)carbamate hemisuccinate
• 183388-64-9
• A812774
• AKOS015900386
• tert-Butyl((2S,4S,5S)-5-amino-4-hydroxy-1,6-diphenylhexan-2-yl)carbamatesuccinate(1:2)
• J-524328
• F71447
• CS-0449212
• UNII-W07J0Z39C9
• AC-4343
• SUCCINIC ACID; BIS(TERT-BUTYL N-[(2S,4S,5S)-5-AMINO-4-HYDROXY-1,6-DIPHENYLHEXAN-2-YL]CARBAMATE)

• MDL： MFCD11041076
• Inchi： 1S/2C23H32N2O3.C4H6O4/c2*1-23(2,3)28-22(27)25-19(14-17-10-6-4-7-11-17)16-21(26)20(24)15-18-12-8-5-9-13-18;5-3(6)1-2-4(7)8/h2*4-13,19-21,26H,14-16,24H2,1-3H3,(H,25,27);1-2H2,(H,5,6)(H,7,8)/t2*19-,20-,21-;/m00./s1
• InChI Key： LAGICBLJBHDBSG-VVQWQMBKSA-N
• SMILES： O[C@H]([C@H](CC1C=CC=CC=1)N)C[C@H](CC1C=CC=CC=1)NC(=O)OC(C)(C)C.O[C@H]([C@H](CC1C=CC=CC=1)N)C[C@H](CC1C=CC=CC=1)NC(=O)OC(C)(C)C.OC(CCC(=O)O)=O

Computed Properties

• Exact Mass: 886.50900
• Monoisotopic Mass: 886.509
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 64
• Rotatable Bond Count: 25
• Complexity: 544
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 244A^2

Experimental Properties

• Color/Form: No data avaiable
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 243.76000
• LogP: 9.00500
• Vapor Pressure: No data available

BDH succinate salt Security Information

• Signal Word：Warning
• Hazard Statement： H315 (100%) H319 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H315 (100%) H319 (100%)
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on BDH succinate salt

Comprehensive Overview of BDH Succinate Salt (CAS No. 183388-64-9): Properties, Applications, and Industry Insights

BDH succinate salt (CAS No. 183388-64-9) is a specialized chemical compound widely recognized for its versatility in pharmaceutical, biochemical, and industrial applications. As a derivative of succinic acid, this salt exhibits unique physicochemical properties that make it invaluable in formulations requiring controlled solubility and stability. Researchers and manufacturers frequently seek BDH succinate salt suppliers or inquire about its synthesis methods, reflecting its growing demand in niche markets.

The compound’s molecular structure, characterized by the presence of a succinate anion, contributes to its efficacy as a buffering agent and excipient. Recent trends highlight its role in sustainable chemistry, aligning with global interests in green synthesis and biodegradable materials. Analytical techniques such as HPLC purity testing and spectroscopic characterization are often discussed in relation to quality control for CAS 183388-64-9.

In pharmaceuticals, BDH succinate salt is pivotal for enhancing drug bioavailability, particularly in modified-release formulations. Its compatibility with APIs (Active Pharmaceutical Ingredients) has spurred studies on drug delivery optimization—a hot topic in preclinical research. Industry forums frequently explore its use in lyophilized products or as a stabilizer for biologics, addressing common search queries like "succinate salt solubility in aqueous solutions".

From an industrial perspective, the compound’s applications extend to food-grade additives and cosmetic preservatives, where its mild acidic profile is advantageous. Environmental considerations have also prompted investigations into eco-friendly production of 183388-64-9, with patents focusing on low-waste manufacturing processes. Regulatory compliance, including FDA/EMA guidelines for succinate derivatives, remains a critical discussion point.

Emerging research explores BDH succinate salt’s potential in energy storage systems, particularly as an electrolyte component in next-generation batteries. This aligns with searches for "innovative battery materials" and underscores the compound’s multidisciplinary relevance. Technical datasheets often emphasize its thermal stability (>200°C) and hygroscopicity, key factors for storage and handling protocols.

Market analyses indicate rising demand for high-purity CAS 183388-64-9, driven by advancements in personalized medicine and biopharmaceuticals. Quality benchmarks like USP/EP standards dominate procurement criteria, while academic literature details novel crystallization techniques to improve yield efficiency. The compound’s GRAS (Generally Recognized as Safe) status further expands its commercial viability.

Future directions include nanotechnology integrations, where succinate salt nanoparticles show promise in targeted therapy. Such innovations respond to trending queries about "smart drug carriers" and "precision medicine excipients". Collaborative studies between material scientists and pharmacologists continue to redefine the boundaries of 183388-64-9 applications.